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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 3-
(Bromomethyl)-3-fluorooxetane (CAS RN: 865451-86-1). Adherence to these guidelines is

essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Bromomethyl)-3-fluorooxetane is a hazardous chemical requiring stringent safety

measures. The primary hazards include being harmful if swallowed, causing skin irritation, and

resulting in serious eye irritation.[1][2] Some safety data sheets also indicate that it may cause

respiratory irritation and severe skin burns and eye damage.[1][3]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and

protective clothing to prevent

skin contact.[1][4]

Prevents skin irritation and

potential burns upon contact.

[1][3]

Respiratory Protection

Use in a well-ventilated area is

mandatory. If ventilation is

inadequate, a full-face

respirator with appropriate

cartridges (e.g., type ABEK)

should be used.[5]

Mitigates the risk of respiratory

tract irritation from inhaling

vapors.[1]

Hand Protection

Handle with chemical-resistant

gloves. Gloves should be

inspected before use and

disposed of properly after.[5]

Prevents direct contact with

the skin, which can cause

irritation.[1]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6] All personnel must be trained on the specific hazards and handling procedures

for this compound.

Ventilation: All work with 3-(Bromomethyl)-3-fluorooxetane must be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1][4]

Personal Protective Equipment (PPE): Don the required PPE as detailed in Table 1 before

opening the container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://sds.fluorochem.co.uk/eng/sds_F088766_en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://sds.fluorochem.co.uk/eng/sds_F088766_en.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1289158?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: Use non-sparking tools and take precautionary measures against static

discharge, as the substance may be flammable.[6] Avoid creating aerosols or dust.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Contaminated clothing should be removed and laundered before reuse.[1]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from

heat, sparks, and open flames.[4][6] The recommended storage temperature is between 2-

8°C.[2][7]

Table 2: Storage and Incompatibility Data

Parameter Specification Reference

Storage Temperature
2-8°C, sealed, dry, and light-

proof.
[2][7]

Storage Conditions

Store in a tightly closed

container in a dry and well-

ventilated place.[4][6]

[4][6]

Incompatible Materials Strong oxidizing agents. [3]

Conditions to Avoid
Heat, flames, sparks, and

electrostatic discharge.[6]
[6]

Emergency and Disposal Procedures
Immediate and appropriate responses to spills, exposures, and waste disposal are critical.

Disposal Plan

Waste from 3-(Bromomethyl)-3-fluorooxetane is classified as hazardous waste and must be

disposed of in accordance with local, state, and federal regulations.[6]

Unused Product: Dispose of the contents and container to an approved waste disposal plant.

[6]
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Contaminated Materials: Any materials that come into contact with the chemical, such as

absorbent pads or contaminated PPE, should be treated as hazardous waste and disposed

of accordingly.

Experimental Protocol: Spill Response

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: For minor spills, contain and absorb the spill with inert material such as sand,

earth, or vermiculite.[1]

Cleanup:

Wear appropriate PPE, including respiratory protection.

Use non-sparking tools to collect the absorbed material.[6]

Place the collected waste into a suitable, labeled, and closed container for disposal.[1][4]

Decontamination: Wash the spill area thoroughly.

Reporting: Report the incident to the appropriate safety officer.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

3-(Bromomethyl)-3-fluorooxetane in a laboratory setting.
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Start: Receive Chemical

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Area
(Fume Hood)

Handle Chemical
(Use Non-Sparking Tools)

Spill Occurs?

Execute Spill Response Protocol

Yes

Post-Handling Procedures

No

Decontaminate Workspace and Tools

Dispose of Hazardous Waste

Store Chemical Properly
(2-8°C, Tightly Sealed)

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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